- Synthesis of 5-bromo-4-nitro-2-thiophenecarbonitrile and its aromatic nucleophilic substitution reactions, Izvestiya Vysshikh Uchebnykh Zavedenii, 2007, 50(9), 93-96
Cas no 2160-38-5 (2-bromo-3,5-dinitrothiophene)
2-bromo-3,5-dinitrothiophene structure
Product Name:2-bromo-3,5-dinitrothiophene
CAS No:2160-38-5
MF:C4HBrN2O4S
MW:253.030738592148
CID:2835969
PubChem ID:2778173
Update Time:2025-04-21
2-bromo-3,5-dinitrothiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3,5-dinitrothiophene
- 2-Brom-3,5-dinitro-thiophen;2-bromo-3,5-dinitro-thiophene;Thiophene,2-bromo-3,5-dinitro;
- 2-bromo-3,5-di-nitrothiophene
- AT45634
- Thiophene, 2-bromo-3,5-dinitro-
- DTXSID10380800
- 2160-38-5
- DTXCID40331825
- SCHEMBL11269447
-
- Inchi： 1S/C4HBrN2O4S/c5-4-2(6(8)9)1-3(12-4)7(10)11/h1H
- InChI Key： HTCDWPFRFHFXLG-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C([N+](=O)[O-])S1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 251.88400
- Monoisotopic Mass: 251.88404Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 119.88000
- LogP: 3.37340
2-bromo-3,5-dinitrothiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-bromo-3,5-dinitrothiophene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid , Potassium nitrate Solvents: Water ; -5 °C; 1 h, 0 °C
Reference
2-bromo-3,5-dinitrothiophene Raw materials
2-bromo-3,5-dinitrothiophene Preparation Products
2-bromo-3,5-dinitrothiophene Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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